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Compound of Interest

Compound Name:
3-Cyano-4-fluorobenzenesulfonyl

chloride

Cat. No.: B1350649 Get Quote

Essential Safety and Handling Guide for 3-Cyano-4-
fluorobenzenesulfonyl Chloride
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with 3-Cyano-4-fluorobenzenesulfonyl chloride (CAS No. 351003-23-

1). Adherence to these procedures is vital for ensuring personal safety and minimizing

environmental risk.

Chemical Hazard Overview

3-Cyano-4-fluorobenzenesulfonyl chloride is a corrosive solid that poses significant health

risks. It causes severe skin burns and eye damage.[1][2][3] The substance is also harmful if

swallowed, inhaled, or in contact with skin.[1] A critical characteristic is its sensitivity to

moisture; it reacts with water, liberating toxic gas.[1][3] Therefore, all handling must be

performed in a controlled, dry environment.
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Physical and Chemical Properties Data

Molecular Formula C₇H₃ClFNO₂S[1]

Appearance White to tan powder[3]

Melting Point 67-70 °C[3][4][5]

Storage Temperature Store in a dry, cool, and well-ventilated place[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound to prevent

exposure.[6][7][8]
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PPE Category Specification Rationale

Eye & Face Protection

Wear tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US).[2] A face

shield should also be worn for

maximum protection.[8][9][10]

Protects against splashes and

dust, preventing severe eye

damage.[3]

Skin Protection

Gloves: Chemical-resistant,

impervious gloves (e.g., nitrile,

neoprene).[6][8] Clothing:

Wear fire/flame resistant and

impervious clothing, such as a

chemical-resistant apron or

coverall, to prevent skin

exposure.[2][9]

The chemical causes severe

skin burns upon contact.[1][2]

Respiratory Protection

Work must be conducted in a

chemical fume hood.[1] If

exposure limits are exceeded

or irritation occurs, use a full-

face respirator with a suitable

filter (e.g., type P3 (EN 143)

respirator cartridges).[5]

The substance is harmful if

inhaled, and dust formation

should be avoided.[1][2]

Footwear

Chemical-resistant safety

footwear covering the entire

foot.[11]

Protects feet from potential

spills.

Operational and Disposal Plan
Follow this step-by-step protocol to ensure the safe handling and disposal of 3-Cyano-4-
fluorobenzenesulfonyl chloride.

Preparation and Engineering Controls
Work Area: Always handle this chemical inside a certified chemical fume hood to control

exposure.[1]
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Emergency Equipment: Ensure that an eyewash station and a safety shower are in close

proximity and are readily accessible.[9]

Environment: Keep the handling area free of water and moisture to prevent hazardous

reactions.[1] The container should be kept tightly closed.[1][2]

Handling Protocol
Don PPE: Before handling, put on all required PPE as specified in the table above: chemical-

resistant gloves, impervious lab coat or apron, and tightly sealed safety goggles with a face

shield.

Handling the Compound:

Avoid creating dust when handling the solid powder.[1][2]

Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

Do not breathe in the dust, vapor, mist, or gas.[1][2]

Use non-sparking tools to prevent ignition sources.[2]

After Handling: Wash hands, face, and any exposed skin thoroughly after completing your

work.[1][2] Do not eat, drink, or smoke in the work area.[1][12]

Storage
Store the container locked up in a dry, cool, and well-ventilated place designated as a

corrosives area.[1][2][9]

Keep containers tightly closed to prevent contact with moisture or air.[1]

Store away from incompatible materials.[2]

Emergency Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do so. Seek immediate medical

attention.[1][2]
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Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

plenty of water for at least 15 minutes. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical

attention.[1][2]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][2] Seek immediate

medical attention.[1]

Spills: Evacuate personnel to a safe area. Avoid dust formation and breathing vapors. Collect

the spillage using spark-proof tools and place it in a suitable, closed container for disposal.[2]

Disposal Plan
Dispose of the contents and the container at an approved waste disposal facility.[1][2] All

disposal practices must be in accordance with applicable local, state, and federal laws and

regulations.[2]

Contaminated clothing must be taken off and washed thoroughly before reuse.[1][2]
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Safe Handling Workflow: 3-Cyano-4-fluorobenzenesulfonyl Chloride
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3. Disposal

4. Emergency Response
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Caption: Workflow for safely handling 3-Cyano-4-fluorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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